Cas no 31835-45-7 ([1,1'-Biphenyl]-2,3'-diol)

• Product Name: [1,1'-Biphenyl]-2,3'-diol
• CAS No: 31835-45-7
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• MDL: MFCD00137785
• CID: 311403
• PubChem ID: 33665
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,3'-diol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,3'-diol
• (1,1'-Biphenyl)-2,3'-diol
• 2,3'-Dihydroxybiphenyl
• 2-(3-hydroxyphenyl)phenol
• CS-0209325
• biphenyldiol
• UNII-0YU5Z7G85W
• Q27268160
• UNII-7EL13090VE
• 7EL13090VE
• MFCD00137785
• 2,3'-biphenol
• 3-(2-HYDROXYPHENYL)PHENOL
• 31835-45-7
• EINECS 250-829-9
• 0YU5Z7G85W
• EINECS 248-156-0
• 2,5'-DIHYDROXYBIPHENYL
• DTXSID9067649
• SCHEMBL2186104
• NS00029180
• 2,3'-Biphenyldiol
• ar,ar'-Biphenyldiol
• CHEMBL3815107
• BS-28237
• XKZQKPRCPNGNFR-UHFFFAOYSA-N
• Diphenol

• MDL： MFCD00137785
• Inchi： 1S/C12H10O2/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14/h1-8,13-14H
• InChI Key： XKZQKPRCPNGNFR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 186.06800
• Monoisotopic Mass: 186.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.228
• Boiling Point: 370.4°Cat760mmHg
• Flash Point: 185°C
• PSA: 40.46000
• LogP: 2.76480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols